Cas no 109267-16-5 ((1,4-Phenylene)bis({4-[4-(4-fluorobenzoyl)phenoxy]phenyl}methanone))

• Product Name: (1,4-Phenylene)bis({4-[4-(4-fluorobenzoyl)phenoxy]phenyl}methanone)
• CAS No: 109267-16-5
• MF: C₄₆H₂₈F₂O₆
• MW: 714.707739830017
• CID: 2624499
• PubChem ID: 71334836
• Update Time: 2025-04-21

(1,4-Phenylene)bis({4-[4-(4-fluorobenzoyl)phenoxy]phenyl}methanone) Chemical and Physical Properties

Names and Identifiers

• 109267-16-5
• (1,4-Phenylene)bis({4-[4-(4-fluorobenzoyl)phenoxy]phenyl}methanone)
• DTXSID30762902

• Inchi： 1S/C46H28F2O6/c47-37-17-5-31(6-18-37)45(51)35-13-25-41(26-14-35)53-39-21-9-33(10-22-39)43(49)29-1-2-30(4-3-29)44(50)34-11-23-40(24-12-34)54-42-27-15-36(16-28-42)46(52)32-7-19-38(48)20-8-32/h1-28H
• InChI Key： SMMXUNJRMKPWFW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)OC1C=CC(=CC=1)C(C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC1C=CC(C(C2C=CC(=CC=2)F)=O)=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 714.18539493Da
• Monoisotopic Mass: 714.18539493Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 12
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 86.7Ų